Cas no 1060811-30-4 (4-AMINO-6-BROMONICOTINIC ACID)

• Product Name: 4-AMINO-6-BROMONICOTINIC ACID
• CAS No: 1060811-30-4
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• CID: 2102246
• PubChem ID: 72211991
• Update Time: 2025-11-06

4-AMINO-6-BROMONICOTINIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-6-BROMONICOTINIC ACID
• 4-amino-6-bromo-3-Pyridinecarboxylic acid
• 4-amino-6-bromopyridine-3-carboxylic acid
• 1060811-30-4
• AB67268
• DB-059441

• Inchi： 1S/C6H5BrN2O2/c7-5-1-4(8)3(2-9-5)6(10)11/h1-2H,(H2,8,9)(H,10,11)
• InChI Key： MSSSZKVDPUMGFN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)C=N1)N

Computed Properties

• Exact Mass: 215.95344Da
• Monoisotopic Mass: 215.95344Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-AMINO-6-BROMONICOTINIC ACID

Comprehensive Guide to 4-AMINO-6-BROMONICOTINIC ACID (CAS No. 1060811-30-4): Properties, Applications, and Industry Insights

4-AMINO-6-BROMONICOTINIC ACID (CAS 1060811-30-4) is a high-value nicotinic acid derivative widely recognized for its role in pharmaceutical and agrochemical research. This brominated heterocyclic compound features a unique molecular structure combining an amino group and a bromo substituent at strategic positions, making it indispensable for drug intermediate synthesis and catalysis studies. Recent market data shows a 28% annual growth in demand for such functionalized pyridine compounds, driven by their applications in kinase inhibitor development and crop protection formulations.

The compound's molecular formula C6H5BrN2O2 and molecular weight 217.02 g/mol position it as a versatile building block for small molecule therapeutics. Industry leaders are particularly interested in its potential for creating next-generation antiviral agents, with patent filings referencing 1060811-30-4 increasing by 40% since 2020. Analytical studies confirm its excellent thermal stability (decomposition point >250°C) and solubility profile (soluble in DMSO, methanol), critical for high-throughput screening applications.

In medicinal chemistry, researchers leverage the bromo-aminonicotinic acid scaffold to develop targeted cancer therapies. The compound's ability to undergo Suzuki-Miyaura cross-coupling makes it valuable for creating biaryl structures common in tyrosine kinase inhibitors. A 2023 study in the Journal of Medicinal Chemistry highlighted its use in developing FGFR4 inhibitors for hepatocellular carcinoma treatment. Meanwhile, in agrochemical research, its systemic acquired resistance properties show promise for plant immunity boosters.

Quality standards for 4-AMINO-6-BROMONICOTINIC ACID typically require ≥98% purity (HPLC), with advanced suppliers offering ultra-high purity grades (99.5%) for cGMP manufacturing. Storage recommendations emphasize protection from light at 2-8°C in nitrogen-purged containers to maintain stability. The global market for such fine chemicals is projected to reach $280 million by 2026, with Asia-Pacific showing the fastest adoption due to expanding contract research organizations.

Environmental considerations for 1060811-30-4 include its biodegradation profile, with recent OECD 301 tests showing 78% mineralization in 28 days. Leading manufacturers now employ green chemistry principles in synthesis, reducing solvent waste by 60% compared to traditional methods. Regulatory compliance spans REACH registration and ICH Q7 guidelines, ensuring safety for pharmaceutical applications.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and as a precursor for OLED materials. The compound's electron-withdrawing characteristics make it particularly valuable for designing organic semiconductors. A 2024 Materials Today report demonstrated its incorporation into n-type organic transistors with exceptional charge mobility.

For researchers sourcing 4-AMINO-6-BROMONICOTINIC ACID, key considerations include supplier certifications (ISO 9001:2015), batch-to-batch consistency, and availability of analytical documentation (NMR, HPLC, MS). Custom synthesis options are growing, with 35% of requests seeking isotope-labeled versions (13C, 15N) for metabolic pathway studies.